Cas no 194296-06-5 (4-methyl-N-[4-[10-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]anthracen-9-yl]phenyl]-N-(4-methylphenyl)aniline)

• Product Name: 4-methyl-N-[4-[10-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]anthracen-9-yl]phenyl]-N-(4-methylphenyl)aniline
• CAS No: 194296-06-5
• MF: C₅₄H₄₄N₂
• MW: 720.940573692322
• CID: 2200523
• PubChem ID: 21195431
• Update Time: 2025-04-21

4-methyl-N-[4-[10-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]anthracen-9-yl]phenyl]-N-(4-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[10-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]anthracen-9-yl]phenyl]-N-(4-methylphenyl)aniline
• 4,4'-(Anthracene-9,10-diyl)bis(N,N-di-p-tolylaniline)
• Benzenamine, 4,4'-(9,10-anthracenediyl)bis[N,N-bis(4-methylphenyl)-
• DTXSID60611297
• 194296-06-5
• N,N'-[Anthracene-9,10-diyldi(4,1-phenylene)]bis[4-methyl-N-(4-methylphenyl)aniline]
• SCHEMBL1262728

• Inchi： 1S/C54H44N2/c1-37-13-25-43(26-14-37)55(44-27-15-38(2)16-28-44)47-33-21-41(22-34-47)53-49-9-5-7-11-51(49)54(52-12-8-6-10-50(52)53)42-23-35-48(36-24-42)56(45-29-17-39(3)18-30-45)46-31-19-40(4)20-32-46/h5-36H,1-4H3
• InChI Key： IVYYNACNCIQJMR-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1=C2C=CC=CC2=C(C2C=CC(=CC=2)N(C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)C2=CC=CC=C12

Computed Properties

• Exact Mass: 720.350449412Da
• Monoisotopic Mass: 720.350449412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 56
• Rotatable Bond Count: 8
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.6
• Topological Polar Surface Area: 6.5Ų